N-(6-acetamido-1,3-benzothiazol-2-yl)-2-phenoxybenzamide

• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-2-phenoxybenzamide
• InChI: InChI=1S/C22H17N3O3S/c1-14(26)23-15-11-12-18-20(13-15)29-22(24-18)25-21(27)17-9-5-6-10-19(17)28-16-7-3-2-4-8-16/h2-13H,1H3,(H,23,26)(H,24,25,27)
• InChI Key: TXKYFBGNHFLYTF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3OC4=CC=CC=C4
• Molecular Formula: C22H17N3O3S
• Molecular Weight: 403.5 g/mol
• CAS No.: 361159-56-0

Description

N-(6-acetamido-1,3-benzothiazol-2-yl)-2-phenoxybenzamide is a useful research compound. Its molecular formula is C22H17N3O3S and its molecular weight is 403.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Benzothiazole derivatives, including compounds like N-(6-acetamido-1,3-benzothiazol-2-yl)-2-phenoxybenzamide, have been extensively studied for their wide range of biological and pharmacological properties. These compounds are known for their antimicrobial, anti-inflammatory, antidiabetic, and particularly, anticancer activities. The structural simplicity and ease of synthesis of benzothiazole scaffolds allow for the development of diverse chemical libraries aimed at discovering new therapeutic agents. Kamal et al. (2015) highlight the therapeutic potential of benzothiazoles, emphasizing their role in the development of chemotherapeutic agents due to the versatile character of benzothiazole, serving as a ligand to various biomolecules (Kamal, Ali Hussaini Syed, & Malik Mohammed, 2015).

Anticancer Applications

Benzothiazole derivatives have been identified as potential antitumor agents, with 2-arylbenzothiazoles showing significant promise. Recent advances have focused on structural modifications of these compounds to enhance their efficacy as chemotherapeutics. Ahmed et al. (2012) discuss the development of new benzothiazoles and their conjugates as antitumor agents, pointing to the need for further research to fully characterize their toxicity for safe clinical use (Ahmed et al., 2012).

Broader Pharmacological Applications

Beyond anticancer applications, benzothiazole derivatives exhibit a broad spectrum of pharmacological activities. Keri et al. (2015) provide a comprehensive review of BTA-based compounds in medicinal chemistry, covering their use as anticancer, antibacterial, antifungal, anti-inflammatory, analgesic, anti-HIV, antioxidant, anticonvulsant, antitubercular, antidiabetic, antileishmanial, antihistaminic, antimalarial, and other medicinal agents. This underscores the structural diversity and pharmacological potential of benzothiazole derivatives in addressing a wide range of diseases (Keri, Patil, Patil, & Budagumpi, 2015).

Mechanism of Action

The mechanism of action of “N-(6-acetamido-1,3-benzothiazol-2-yl)-2-phenoxybenzamide” is not explicitly mentioned in the sources I found.

Safety and Hazards

The safety and hazards associated with “N-(6-acetamido-1,3-benzothiazol-2-yl)-2-phenoxybenzamide” are not explicitly mentioned in the sources I found.

Future Directions

The future directions for the study or use of “N-(6-acetamido-1,3-benzothiazol-2-yl)-2-phenoxybenzamide” are not explicitly mentioned in the sources I found.